Cas no 2060059-17-6 (2-(4-nitrophenyl)-4H,6H,7H,8H,9H-pyrido1,2-apyrimidin-4-one)

• Product Name: 2-(4-nitrophenyl)-4H,6H,7H,8H,9H-pyrido1,2-apyrimidin-4-one
• CAS No: 2060059-17-6
• MF: C₁₄H₁₃N₃O₃
• MW: 271.271322965622
• MDL: MFCD30487342
• CID: 5222404
• PubChem ID: 125451006
• Update Time: 2025-05-21

2-(4-nitrophenyl)-4H,6H,7H,8H,9H-pyrido1,2-apyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrido[1,2-a]pyrimidin-4-one, 6,7,8,9-tetrahydro-2-(4-nitrophenyl)-
• 2-(4-nitrophenyl)-4H,6H,7H,8H,9H-pyrido1,2-apyrimidin-4-one

• MDL： MFCD30487342
• Inchi： 1S/C14H13N3O3/c18-14-9-12(15-13-3-1-2-8-16(13)14)10-4-6-11(7-5-10)17(19)20/h4-7,9H,1-3,8H2
• InChI Key： UYYKTEMGVQESPU-UHFFFAOYSA-N
• SMILES： C12CCCCN1C(=O)C=C(C1=CC=C([N+]([O-])=O)C=C1)N=2

Additional information on 2-(4-nitrophenyl)-4H,6H,7H,8H,9H-pyrido1,2-apyrimidin-4-one

Introduction to 2-(4-nitrophenyl)-4H,6H,7H,8H,9H-pyrido[1,2-a]pyrimidin-4-one (CAS No. 2060059-17-6)

2-(4-nitrophenyl)-4H,6H,7H,8H,9H-pyrido[1,2-a]pyrimidin-4-one (CAS No. 2060059-17-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrido[1,2-a]pyrimidines, which are known for their diverse biological activities, including anti-inflammatory, anticancer, and antiviral properties.

The molecular structure of 2-(4-nitrophenyl)-4H,6H,7H,8H,9H-pyrido[1,2-a]pyrimidin-4-one is characterized by a central pyrido[1,2-a]pyrimidine core substituted with a 4-nitrophenyl group at the 2-position. The presence of the nitro group imparts significant electronic and steric effects that influence the compound's reactivity and biological activity. Recent studies have highlighted the importance of these structural features in modulating the pharmacological properties of similar compounds.

In terms of synthesis, 2-(4-nitrophenyl)-4H,6H,7H,8H,9H-pyrido[1,2-a]pyrimidin-4-one can be prepared through a multi-step process involving the condensation of appropriate precursors followed by cyclization and functional group modifications. The synthetic route is well-documented in the literature and has been optimized to achieve high yields and purity levels. This makes the compound readily available for further research and development.

The biological activity of 2-(4-nitrophenyl)-4H,6H,7H,8H,9H-pyrido[1,2-a]pyrimidin-4-one has been extensively studied in various in vitro and in vivo models. One of the most promising areas of research is its potential as an anticancer agent. Studies have shown that this compound exhibits selective cytotoxicity against several cancer cell lines, including those derived from breast cancer, lung cancer, and colorectal cancer. The mechanism of action involves the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

Beyond its anticancer properties, 2-(4-nitrophenyl)-4H,6H,7H,8H,9H-pyrido[1,2-a]pyrimidin-4-one has also demonstrated anti-inflammatory effects. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease are characterized by chronic inflammation and tissue damage. Preclinical studies have shown that this compound can effectively reduce inflammatory markers such as TNF-α and IL-6 in both cell culture and animal models.

The pharmacokinetic profile of 2-(4-nitrophenyl)-4H,6H,7H,8H,9H-pyrido[1,2-a]pyrimidin-4-one has been investigated to assess its suitability for therapeutic use. Studies have indicated that it has favorable absorption properties when administered orally or intravenously. Additionally, the compound exhibits good stability in plasma and tissues, which is crucial for maintaining therapeutic concentrations over an extended period.

Toxicity studies are an essential aspect of drug development to ensure the safety of new compounds. Preliminary toxicity assessments of 2-(4-nitrophenyl)-4H,6H,7H,8H,9H-pyrido[1,2-a]pyrimidin-4-one have shown that it has a wide therapeutic window with minimal adverse effects at effective doses. These findings are encouraging for further clinical evaluation.

In conclusion, 2-(4-nitrophenyl)-4H,6H,7H,8H,9H-pyrido[1,2-a]pyrimidin-4-one (CAS No. 2060059-17-6) represents a promising lead compound with potential applications in cancer therapy and inflammatory disease management. Ongoing research aims to further elucidate its mechanisms of action and optimize its pharmacological properties for clinical use. The unique combination of structural features and biological activities makes this compound a valuable addition to the growing arsenal of therapeutic agents in medicinal chemistry.